Cas no 2287298-44-4 (6-chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287298-44-4
• MF: C₁₂H₁₃ClFN₃
• MW: 253.703124761581
• CID: 6434272
• PubChem ID: 165738579
• Update Time: 2025-06-30

6-chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750138
• 6-chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole
• 2287298-44-4

• Inchi： 1S/C12H13ClFN3/c1-12(2)5-7(6-12)17-11-3-8(13)9(14)4-10(11)15-16-17/h3-4,7H,5-6H2,1-2H3
• InChI Key： CROMICSYCZUFPR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C1CC(C)(C)C1)N=N2)F

Computed Properties

• Exact Mass: 253.0782033g/mol
• Monoisotopic Mass: 253.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole

6-Chloro-1-(3,3-Dimethylcyclobutyl)-5-Fluoro-1H-1,2,3-Benzotriazole: A Comprehensive Overview

6-Chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole, also known by its CAS number 2287298-44-4, is a compound of significant interest in the fields of organic chemistry and materials science. This benzotriazole derivative has garnered attention due to its unique structural features and potential applications in various industries. The molecule combines a benzotriazole core with substituents that introduce both electronic and steric effects, making it a versatile compound for research and development.

The benzotriazole framework is a well-known heterocyclic structure characterized by its three nitrogen atoms arranged in a specific pattern. In this compound, the benzotriazole ring is substituted at positions 6 and 5 with chlorine and fluorine atoms, respectively. These halogen substituents contribute to the molecule's electronic properties, enhancing its reactivity in certain chemical reactions. Additionally, the 1-position of the benzotriazole ring is occupied by a bulky 3,3-dimethylcyclobutyl group. This group not only imparts steric hindrance but also influences the compound's physical properties, such as solubility and melting point.

Recent studies have explored the synthesis of this compound through various methodologies. One notable approach involves the substitution of a bromine atom on the benzotriazole ring with the 3,3-dimethylcyclobutyl group using palladium-catalyzed coupling reactions. This method has been optimized to achieve high yields and excellent purity levels. The reaction conditions are carefully controlled to ensure minimal side reactions and optimal product formation.

The unique combination of halogen substituents and the bulky cyclobutyl group makes this compound an attractive candidate for applications in material science. For instance, it has been investigated as a potential building block for advanced materials such as organic semiconductors and optoelectronic devices. The steric bulk introduced by the cyclobutyl group can influence the packing density of molecules in thin films, which is crucial for optimizing device performance.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. The benzotriazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which can be advantageous in drug design. The presence of chlorine and fluorine substituents further enhances its potential as a ligand for metalloenzymes or receptors. Recent research has focused on evaluating its bioavailability and pharmacokinetic properties using computational models and in vitro assays.

The environmental impact of this compound has also been a topic of interest. Studies have assessed its degradation pathways under various conditions, including photolysis and biodegradation. These investigations are essential for understanding its persistence in natural environments and ensuring its safe use in industrial applications.

In conclusion, 6-chloro-1-(3,3-dimethylcyclobutyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No: 2287298-44-4) is a multifaceted compound with diverse applications across several scientific domains. Its unique structure enables it to serve as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.